Cas no 1220038-52-7 (2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride)

• Product Name: 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride
• CAS No: 1220038-52-7
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 1078953
• PubChem ID: 56832221
• Update Time: 2025-05-26

2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride
• 2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide hydrochloride
• 1220038-52-7
• AKOS015846261
• 2-(methylamino)-N-(pyridin-3-ylmethyl)acetamidehydrochloride
• 2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide;hydrochloride
• 2-(Methylamino)-N-(3-pyridinylmethyl)acetamidehydrochloride

• MDL： MFCD13562772
• Inchi： 1S/C9H13N3O.ClH/c1-10-7-9(13)12-6-8-3-2-4-11-5-8;/h2-5,10H,6-7H2,1H3,(H,12,13);1H
• InChI Key： LBTIVMHHDJIAHO-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNC)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride

Comprehensive Overview of 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride (CAS No. 1220038-52-7): Properties, Applications, and Research Insights

2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride (CAS No. 1220038-52-7) is a specialized organic compound with a molecular formula of C₁₀H₁₄N₃O·HCl. This compound, often abbreviated in research contexts, belongs to the class of acetamide derivatives and features a pyridinylmethyl moiety, which contributes to its unique chemical and biological properties. Its molecular structure combines a methylamino group and a 3-pyridinylmethyl scaffold, making it a subject of interest in pharmaceutical and biochemical research.

The compound's hydrochloride salt form enhances its solubility in aqueous solutions, a critical factor for in vitro and in vivo studies. Researchers frequently explore its potential as a building block in medicinal chemistry, particularly in the design of small-molecule inhibitors or ligands targeting specific enzymes or receptors. Its CAS No. 1220038-52-7 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In recent years, the demand for high-purity 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride has grown, driven by advancements in drug discovery and bioconjugation techniques. A trending topic in scientific forums is its role in proteomics research, where it is used to modify peptides or proteins for enhanced stability or functionality. Additionally, its application in fluorescence labeling and molecular probes aligns with the increasing focus on precision medicine and diagnostic tools.

From a synthetic perspective, the compound's preparation involves amide coupling reactions between methylaminoacetic acid derivatives and 3-pyridinylmethylamine, followed by salt formation with hydrochloric acid. Optimizing its synthesis for scale-up production is a common challenge addressed in process chemistry publications. Analytical methods such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity.

Environmental and safety considerations for 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride are documented in SDS (Safety Data Sheets), emphasizing proper handling in laboratory settings. While not classified as hazardous under standard regulations, its use requires adherence to Good Laboratory Practices (GLP). This aligns with the broader industry shift toward green chemistry and sustainable synthesis protocols.

Emerging discussions in academic circles highlight the compound's potential in neurological research, particularly due to its pyridine component, which may interact with neurotransmitter receptors. Such applications resonate with current searches for novel neuroprotective agents or central nervous system (CNS) drug candidates. Furthermore, its relevance in cancer biology studies—especially in kinase inhibition—has been noted in recent PubMed publications.

For suppliers and distributors, CAS No. 1220038-52-7 is a key identifier in chemical catalogs, often listed alongside synonyms like N-(3-Pyridylmethyl)-2-(methylamino)acetamide HCl. The compound's pricing and availability fluctuate based on market demand and raw material costs, topics frequently queried in industry reports. Researchers also seek data on its stability under various pH conditions and compatibility with organic solvents, reflecting practical concerns in experimental design.

In summary, 2-(Methylamino)-N-(3-pyridinylmethyl)acetamide hydrochloride (CAS No. 1220038-52-7) represents a versatile tool in modern chemistry and life sciences. Its applications span drug development, biomarker studies, and material science, with ongoing research uncovering new utilities. As the scientific community prioritizes molecular diversity and targeted therapies, this compound is poised to remain a focal point in innovative research endeavors.